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Compound of Interest

Compound Name: (-)-2-Butanol

Cat. No.: B080176

Proper management and disposal of (-)-2-Butanol are critical for ensuring laboratory safety
and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to handle, store, and dispose of (-)-2-Butanol
in accordance with established safety protocols. Adherence to these guidelines is essential due
to the compound's hazardous properties, including flammability and potential to form explosive
peroxides.

I. Immediate Safety and Hazard Information

(-)-2-Butanol, also known as sec-Butyl alcohol, is a flammable liquid and vapor that can cause
serious eye irritation and may lead to respiratory irritation, drowsiness, or dizziness.[1][2][3][4]
[51[6][71[8] It is imperative to handle this chemical in a well-ventilated area and away from
ignition sources such as heat, sparks, or open flames.[2][3][7][8][9] Prolonged contact with air
and light can result in the formation of potentially explosive peroxides.[3][9][10]

Key safety precautions include:

o Always wear appropriate Personal Protective Equipment (PPE), including safety glasses with
side shields or goggles, chemical-resistant gloves, and a lab coat.[1][3][8][9]

o Use explosion-proof electrical and ventilating equipment.[2][3][9]

e Ground and bond containers when transferring material to prevent static discharge.[2][3][9]
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» Avoid inhalation of vapors and contact with skin and eyes.[9][10]

Il. Quantitative Data for Disposal and Transport

For proper waste classification and transportation, the following quantitative data for (-)-2-
Butanol is essential. This information is critical for completing hazardous waste manifests and
ensuring regulatory compliance.

Parameter Value Citations
UN Number 1120 [31[4][6]1[9]
Proper Shipping Name BUTANOLS [31141[61[9]
Hazard Class 3 (Flammable Liquid) 31141161191
Packing Group 1 [319]

US EPA Hazardous Waste D001 (Ignitability) [10]

Flash Point 24°C (75°F) closed cup [8][11]
Explosive Limits Lower: 1.4 - 1.7% Upper: 9.8%  [5][10]

lll. Procedural Guidance for Disposal

The disposal of (-)-2-Butanol must be managed as hazardous waste. Do not dispose of it with
general laboratory trash or pour it down the drain.[5][6][10] All waste must be handled in
accordance with local, state, and federal regulations.[10]

Step-by-Step Disposal Protocol:

o Segregation: Keep (-)-2-Butanol waste separate from other chemical waste streams to
avoid incompatible mixtures. Leave chemicals in their original containers when possible.[2]

» Containerization: Collect waste (-)-2-Butanol in a designated, properly labeled, and sealed
container. The container must be in good condition and compatible with the chemical.

o Labeling: Clearly label the waste container with "Hazardous Waste," "(-)-2-Butanol,” and the
associated hazards (e.g., "Flammable," "Irritant™).
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o Storage: Store the sealed waste container in a designated, locked, and well-ventilated
hazardous waste accumulation area.[3][4][9] The storage area should be cool and away from
ignition sources.[2][3][7][9]

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
and manage the waste.[9] Dispose of the contents and the container at an approved waste
disposal plant.[2][3][4][7][9]

Contaminated materials, such as absorbent pads, gloves, and empty containers, should be
treated as hazardous waste and disposed of following the same procedures.[4][9]

IV. Protocol for Accidental Spills
In the event of a spill, immediate and safe cleanup is crucial to minimize risks.
Spill Cleanup Methodology:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill
area. Ensure the area is well-ventilated and remove all sources of ignition.[1][9]

o Don PPE: Before addressing the spill, put on appropriate PPE, including respiratory
protection if vapors are significant, safety goggles, a lab coat, and chemical-resistant gloves.

o Containment: For small spills, contain the liquid using an inert absorbent material such as
sand, diatomaceous earth, or a universal binding agent.[1][8][12] Prevent the spill from
entering drains or waterways.[1][2][9]

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealable container for hazardous waste disposal.[3][12]

» Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning
materials for disposal as hazardous waste.

o Disposal: Label the container with the collected waste and dispose of it according to the
hazardous waste protocol outlined in Section Ill.

V. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and logical flow for the proper
disposal of (-)-2-Butanol.

(-)-2-Butanol Waste G@
Spill or Routine Waste?

Spill Respggrée \ Routine Laboratory Waste
1. Evacuate & Remove 1. Segregate from 2. Collect in Labeled,
Ignition Sources Other Waste Sealed Container

i ’

2. Don Appropriate PPE

'

3. Contain with
Inert Absorbent

l

4. Collect in Sealed
Container

Store Waste Securely
in Designated Area

Arrange for Licensed
Professional Disposal
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Click to download full resolution via product page

Caption: Workflow for (-)-2-Butanol waste handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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